Cas no 21133-81-3 (2-(4-bromophenyl)-4-methylpentane-2,4-diol)

• Product Name: 2-(4-bromophenyl)-4-methylpentane-2,4-diol
• CAS No: 21133-81-3
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 1402367
• PubChem ID: 210211
• Update Time: 2025-04-20

2-(4-bromophenyl)-4-methylpentane-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-4-methylpentane-2,4-diol
• RD 6003
• BRN 2108770
• 21133-81-3
• DTXSID30943456
• p-Bromophenyl-1-methyl-1-dimethyl-3,3 propanediol-1,3
• 2,4-Pentanediol, 2-(p-bromophenyl)-4-methyl-

• Inchi： 1S/C12H17BrO2/c1-11(2,14)8-12(3,15)9-4-6-10(13)7-5-9/h4-7,14-15H,8H2,1-3H3
• InChI Key： VVNFRLVEGCQIMB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(CC(C)(C)O)O

Computed Properties

• Exact Mass: 272.04121
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46